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Executive Summary
This technical guide provides a comprehensive historical account of the discovery and isolation

of the element strontium. It details the initial identification of a new mineral, strontianite, in the

late 18th century and the subsequent isolation of the metallic element by Sir Humphry Davy.

This document adheres to stringent technical standards, presenting quantitative data in

structured tables, offering detailed experimental protocols from the period, and utilizing

visualizations to elucidate key processes. This guide is intended to be a valuable resource for

researchers, scientists, and professionals in drug development by providing a thorough

understanding of the foundational chemistry of strontium.

The Discovery of a "New Earth" in Strontian,
Scotland
The story of strontium begins in the lead mines of Strontian, a village in the Scottish

Highlands. In 1790, Adair Crawford, a physician and chemist, along with his colleague William

Cruickshank, examined a mineral that had been previously mistaken for a type of barium

carbonate, known as witherite.[1] Their meticulous experiments revealed that this mineral,

which they named strontianite, possessed distinct properties from witherite, leading them to

hypothesize the existence of a "new earth" (a term for a new oxide, and therefore a new

element).[1]
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Early Chemical Investigations of Strontianite
While the full text of Crawford and Cruickshank's 1790 publication, "On the medicinal properties

of the muriated barytes," is not readily available in modern digital archives, historical accounts

and later analyses provide insight into their methods. Their work likely involved comparative

chemical tests between strontianite and witherite. These would have included observing the

different solubilities of their respective chloride and sulfate salts, and noting the distinct flame

color produced when the mineral was heated. Thomas Charles Hope, a professor of chemistry

at the University of Glasgow, later confirmed Crawford's findings and noted that strontianite

imparted a crimson-red color to a flame, in contrast to the green flame produced by barium

compounds.

Composition of Strontianite from the Type Locality
Early quantitative analyses of strontianite were crucial in establishing it as a unique mineral.

While specific 18th-century analyses are scarce, later and modern analyses of strontianite from

the Strontian area provide a clear picture of its composition. The primary component is

strontium carbonate (SrCO₃), often with a notable substitution of calcium.

Constituent Chemical Formula
Percentage by Weight
(Typical)

Strontium Oxide SrO ~64-70%

Carbon Dioxide CO₂ ~30%

Calcium Oxide CaO ~0-7%

Barium Oxide BaO Trace

Lead(II) Oxide PbO Trace

The Isolation of Metallic Strontium by Sir Humphry
Davy
The isolation of elemental strontium was achieved in 1808 by the renowned English chemist

Sir Humphry Davy.[2] Fresh from his success in isolating sodium and potassium, Davy applied

his pioneering work in electrochemistry to the "alkaline earths," including the "new earth" from
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strontianite. His experiments were detailed in his 1808 Bakerian Lecture to the Royal Society,

titled "Electro-chemical researches, on the decomposition of the earths; with observations on

the metals obtained from the alkaline earths, and on the amalgam procured from ammonia."

Experimental Protocol for the Isolation of Strontium
Based on Davy's 1808 publication, the following is a reconstruction of the experimental protocol

he employed to isolate strontium for the first time.

Objective: To decompose the "earth" of strontianite (strontium oxide) and isolate the metallic

element.

Materials:

Strontites (either naturally occurring strontianite or strontium oxide prepared from it)

Mercuric oxide (HgO)

A powerful voltaic pile (battery)

Platinum electrodes

A glass apparatus for distillation

Naphtha for preserving the isolated metal

Methodology:

Preparation of the Electrolytic Mixture: A paste was made from moistened "strontites"

(strontium oxide or carbonate) and red mercuric oxide. It is likely that the strontianite was

first calcined to produce strontium oxide.

Electrolytic Decomposition:

A small depression was made in the surface of the paste.

A globule of mercury was placed in this depression to act as the cathode (negative

electrode).
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A platinum wire was used as the anode (positive electrode) and was brought into contact

with the upper surface of the paste.

The electrodes were connected to a powerful voltaic pile. Davy had access to batteries

with over 200 plates.

The electric current was passed through the mixture.

Formation of Strontium Amalgam: The electric current caused the decomposition of

strontium oxide. The positively charged strontium ions migrated to the negative mercury

cathode, where they were reduced to metallic strontium and formed an amalgam with the

mercury.

Isolation of Strontium Metal:

The resulting strontium-mercury amalgam was collected.

The amalgam was placed in a glass tube, and the mercury was distilled off by heating the

tube. This process was likely carried out under a layer of naphtha or in a vacuum to

prevent the highly reactive strontium from oxidizing.

The remaining solid residue was the isolated strontium metal.

Observations: Davy would have observed the formation of a solid amalgam at the cathode.

Upon heating, the volatile mercury would have vaporized, leaving behind a silvery-white,

reactive metal – strontium. Davy noted that the isolated alkaline earth metals would rapidly

oxidize when exposed to air.[2]

Visualizing the Historical Workflow
To better understand the sequence of events and the experimental processes, the following

diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://en.wikipedia.org/wiki/Humphry_Davy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Discovery of Strontianite Isolation of Strontium

1790: Crawford & Cruickshank
Examine Mineral from Strontian

Comparative Chemical Tests
(Solubility, Flame Color)

Leads to
Conclusion: A 'New Earth'

(Strontia)

Results in
1808: Humphry Davy
Applies Electrolysis

Paves way for Electrolysis of Strontia
with Mercury Cathode

Method
Distillation of Mercury

from Amalgam

Yields
Isolation of Metallic Strontium

Results in

Click to download full resolution via product page

Figure 1. Timeline of the discovery and isolation of strontium.
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Figure 2. Experimental workflow for Humphry Davy's isolation of strontium.

Conclusion
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The discovery and isolation of strontium represent a significant chapter in the history of

chemistry, showcasing the transition from classical mineral analysis to the dawn of

electrochemistry. The meticulous observations of Crawford and Cruickshank laid the

groundwork for Humphry Davy's brilliant application of the voltaic pile to decompose what was

once considered a fundamental "earth." This in-depth guide, with its detailed protocols and

data, serves as a testament to the scientific rigor of these early chemists and provides a

valuable historical and technical resource for today's scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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